mGluR5
  • CHPG
    CHPG
    • Cat. No.:
    • B062647
    • CAS No.:
    • 170846-74-9
    • Molecular Formula:
    • C8H8ClNO3
    • Molecular Weight:
    • 201.61 g/mol
    Description
    activates mGlu(5) receptors;  structure in first source
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  • PF-06422913
    PF-06422913
    • Cat. No.:
    • B609978
    • CAS No.:
    • 1539296-46-2
    • Molecular Formula:
    • C18H13F3N6O
    • Molecular Weight:
    • 386.3382
    Description
    PF-06422913 is an orally active, potent and selective metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulator.
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  • AZD6538
    AZD6538
    • Cat. No.:
    • B1666227
    • CAS No.:
    • Molecular Formula:
    • C15H6FN5O
    • Molecular Weight:
    • 291.24 g/mol
    Description
    AZD6538 is a novel mGluR5 negative allosteric modulators selected for clinical development.
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  • Basimglurant
    Basimglurant
    • Cat. No.:
    • B1667758
    • CAS No.:
    • 1034442-21-1
    • Molecular Formula:
    • C18H13ClFN3
    • Molecular Weight:
    • 325.8 g/mol
    Description
    Basimglurant, also known as RO 4917523 and RG-7090, is a novel mGlu5 negative allosteric modulator currently in Phase 2 clinical development for MDD and Fragile X syndrome (FXS). Basimglurant is a promising nove...
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  • Ftidc
    Ftidc
    • Cat. No.:
    • B1674169
    • CAS No.:
    • Molecular Formula:
    • C18H23FN6O
    • Molecular Weight:
    • 358.4 g/mol
    Description
    Potent and selective allosteric antagonist of the mGluR1 receptor, shown to inhibit L-glutamate-induced Ca2+ mobilization in human and mouse mGluR1a-expressing CHO cells (IC50 values of 5.8 nM and 3.1 nM, respec...
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  • Mavoglurant
    Mavoglurant
    • Cat. No.:
    • B1676221
    • CAS No.:
    • 543906-09-8
    • Molecular Formula:
    • C19H23NO3
    • Molecular Weight:
    • 313.4 g/mol
    Description
    Mavoglurant has been used in trials studying the treatment of Patient Diagnosed With OCD and and Resistant to SSRI Treatment (Failed SSRI Over 12 Weeks at Appropriate Doses).
    MAVOGLURANT is a small molecule d...
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  • VU0364770 hydrochloride
    VU0364770 hydrochloride
    • Cat. No.:
    • B10768700
    • CAS No.:
    • Molecular Formula:
    • C12H10Cl2N2O
    • Molecular Weight:
    • 269.12 g/mol
    Description
    VU0364770 hydrochloride is a useful research compound. Its molecular formula is C12H10Cl2N2O and its molecular weight is 269.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0364770 hydr...
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  • Boma
    Boma
    • Cat. No.:
    • B10773558
    • CAS No.:
    • Molecular Formula:
    • C16H12N2O2
    • Molecular Weight:
    • 264.28 g/mol
    Description
    Boma is a useful research compound. Its molecular formula is C16H12N2O2 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Boma suitable for many research app...
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  • JF-NP-26
    JF-NP-26
    • Cat. No.:
    • B15619121
    • CAS No.:
    • Molecular Formula:
    • C30H28FN3O4
    • Molecular Weight:
    • 513.6 g/mol
    Description
    JF-NP-26 is a useful research compound. Its molecular formula is C30H28FN3O4 and its molecular weight is 513.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JF-NP-26 suitable for many rese...
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  • HTL14242
    HTL14242
    • Cat. No.:
    • B15620527
    • CAS No.:
    • Molecular Formula:
    • C16H8ClFN4
    • Molecular Weight:
    • 310.71 g/mol
    Description
    HTL14242 is a useful research compound. Its molecular formula is C16H8ClFN4 and its molecular weight is 310.71 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HTL14242 suitable for many rese...
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